
Kathon 886 broad-spectrum activity validation
studies

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Kathon 886

CAS No.: 55965-84-9

Cat. No.: S572685

Get Quote

Kathon 886: Mechanism and Efficacy Data

The table below summarizes the key information available from the search results regarding Kathon 886's

antimicrobial activity.

Aspect Available Data from Search Results

Product
Composition

A mixture of 5-chloro-2-methyl-4-isothiazolin-3-one (10.4%) and 2-methyl-4-
isothiazolin-3-one (3.7%) [1] [2].

| Mechanism of Action | A two-step process:

Rapid growth inhibition via disruption of central metabolic pathways [2].

Cell death from progressive loss of protein thiols and production of free radicals [2]. | | Target
Enzymes/Pathways | Key dehydrogenases in the Krebs cycle (e.g., α-ketoglutarate, pyruvate),

nutrient metabolism, and energy generation (NADH dehydrogenase) [2]. | | Validated Efficacy | •
Effective in controlling microbial growth in semi-synthetic metalworking fluids (MWF) [1]. •

Industrial tracking study: A 50-week real-time study confirmed its use for controlling microbes in an
automotive manufacturing setting [1]. |

Experimental Protocol from an Industrial Study
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One of the search results details a methodology from a long-term industrial tracking study, which can serve

as a reference for a real-world validation protocol [1].

Study Objective: To track the microbial community composition and dynamics of a freshly recharged
industrial semi-synthetic metalworking fluid operation over 50 weeks.

Application Context: The MWF system was treated with Kathon 886 MW (along with another
biocide, Grotan) as part of the plant's routine fluid management [1].

Methodologies Used: The study employed a combination of approaches to get a complete picture:
Microbial Load Quantification: Total bacterial counts were determined using light microscopy

and epifluorescence microscopy [1].
Targeted Microbial Analysis: Optimized genus/group-specific qPCR was used to detect and

quantify specific microbial groups, including Pseudomonads, Enterics, Legionellae, and
Mycobacteria [1].

Whole Community Analysis: Unbiased PCR-Denaturing Gradient Gel Electrophoresis (PCR-
DGGE) was used to reveal the total microbial community composition and succession [1].

Endotoxin Measurement: Endotoxin levels were tracked, with surges noted coinciding with
biocide additions [1].

Mechanism of Action Visualization

The following diagram illustrates the biochemical mechanism of action of Kathon 886, as described in the

search results [2].
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Kathon 886 Exposure

Rapid Growth Inhibition
(within minutes)

Disruption of Metabolic Pathways

Inhibition of Specific Enzymes

Loss of Cellular Function

Inhibits:
- Respiration

- Energy (ATP) generation
- Growth (assimilation)

Progressive Cell Death
(within hours)

Loss of protein thiols Production of free radicals
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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